Cas no 92-40-0 (2-Naphthalenesulfonic acid, 7-hydroxy-)

• Product name: 2-Naphthalenesulfonic acid, 7-hydroxy-
• CAS No: 92-40-0
• MF: C₁₀H₈O₄S
• MW: 224.233121871948
• CID: 804991
• PubChem ID: 7089

2-Naphthalenesulfonic acid, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid, 7-hydroxy-
• 2-HYDROXYNAPHTHALENE-7-SULFONIC ACID (F ACID)
• 7-hydroxynaphthalene-2-sulphonic acid
• 2-Hydroxy-7-naphthalenesulfonic acid
• 2-Hydroxynaphthalene-7-sulfonicacid
• 2-naphthol-7-sulfonic acid
• 7-hydroxy-2-naphthosulfonic acid
• 7-hydroxy-naphthalene-2-sulfonic acid
• 7-Hydroxy-naphthalin-2-sulfonsaeure
• Cassella's acid
• 7-Hydroxy-2-naphthalenesulfonic acid
• W-100290
• AKOS022506558
• Mono F Acid
• Monosulfonic acid F
• F Acid
• beta-Naphthol-7-sulfonic acid
• .beta.-Naphthol-7-sulfonic acid
• .BETA.-NAPHTHOLSULFONIC ACID F
• Mono Acid F
• SCHEMBL1433386
• 7-hydroxynaphthalene-2-sulphonicacid
• 92-40-0
• 2-Naphthol, 7-sulfo-
• MVEOHWRUBFWKJY-UHFFFAOYSA-N
• Q10395577
• .BETA.-NAPHTHOL-.DELTA.-MONOSULFONIC ACID
• FT-0612627
• NSC1704
• CBDivE_016162
• UNII-KIZ16K8246
• KIZ16K8246
• NSC-1704
• 7-HYDROXYNAPHTHALENE-2-SULFONICACID
• NSC 1704
• EINECS 202-153-0
• DTXSID8059053
• 2-Hydroxynaphthalene-7-sulfonic acid
• 7-HYDROXYNAPHTHALENE-2-SULFONIC ACID
• NS00079163

• Inchi： InChI=1S/C10H8O4S/c11-9-3-1-7-2-4-10(15(12,13)14)6-8(7)5-9/h1-6,11H,(H,12,13,14)
• InChI Key： MVEOHWRUBFWKJY-UHFFFAOYSA-N
• SMILES： O=S(C1=CC=C2C=CC(O)=CC2=C1)(O)=O

Computed Properties

• Exact Mass: 224.01400
• Monoisotopic Mass: 224.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.549
• Refractive Index: 1.703
• PSA: 82.98000
• LogP: 2.87290

2-Naphthalenesulfonic acid, 7-hydroxy- Security Information

• Hazardous Material transportation number：UN 1759
• Packing Group：III
• HazardClass：8
• PackingGroup：III

2-Naphthalenesulfonic acid, 7-hydroxy- Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates